Cas no 1556689-63-4 (4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline)

• Product Name: 4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline
• CAS No: 1556689-63-4
• MF: C₁₄H₂₁BrN₂
• MW: 297.233942747116
• CID: 5989845
• PubChem ID: 113281278
• Update Time: 2025-06-13

4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• EN300-714462
• 1556689-63-4
• 4-bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline
• 4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline

• Inchi： 1S/C14H21BrN2/c1-10-5-11(2)8-17(7-10)9-12-6-13(16)3-4-14(12)15/h3-4,6,10-11H,5,7-9,16H2,1-2H3
• InChI Key： CXOCMRKYCQTQCR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CN1CC(C)CC(C)C1)N

Computed Properties

• Exact Mass: 296.08881g/mol
• Monoisotopic Mass: 296.08881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline

4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline (CAS No. 1556689-63-4): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry, 4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline (CAS No. 1556689-63-4) stands out as a versatile intermediate with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated aniline core and piperidine substitution, has garnered attention for its structural complexity and functional adaptability. Researchers and industry professionals are increasingly exploring its applications, driven by the growing demand for novel small-molecule therapeutics and crop protection agents.

The molecular structure of 4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline features a bromine atom at the 4-position of the aniline ring, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of biaryl compounds, a class of molecules widely used in drug discovery. Additionally, the 3,5-dimethylpiperidin-1-yl moiety introduces steric and electronic effects that can influence the compound's binding affinity to biological targets, making it a valuable scaffold for medicinal chemistry.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse intermediates like 4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline. Machine learning models trained on chemical databases often identify such compounds as high-priority building blocks due to their drug-like properties and compatibility with high-throughput screening. This aligns with the broader trend of leveraging computational chemistry to accelerate the development of new therapeutics, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline has potential applications in agrochemical research. The bromine substituent and piperidine ring can be modified to create derivatives with herbicidal or insecticidal activity. As sustainability becomes a focal point in agriculture, the demand for eco-friendly crop protection solutions has surged, making this compound a subject of interest for researchers exploring greener alternatives.

The synthesis of 4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline typically involves multi-step organic reactions, including reductive amination and electrophilic aromatic substitution. Optimizing these processes for scale-up production is a key challenge, particularly for industries aiming to meet the growing demand for custom synthesis services. Discussions around process optimization and cost-effective manufacturing are prevalent in online forums and scientific literature, reflecting the compound's industrial relevance.

In conclusion, 4-Bromo-3-[(3,5-dimethylpiperidin-1-yl)methyl]aniline (CAS No. 1556689-63-4) exemplifies the intersection of chemical innovation and practical applications. Its role in drug discovery, agrochemical development, and material science underscores its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the quest for sustainable and efficient chemical solutions.